Cas no 21729-98-6 (Methylcyanocarbamate)

• Product Name: Methylcyanocarbamate
• CAS No: 21729-98-6
• MF: C₃H₄N₂O₂
• MW: 100.076060295105
• MDL: MFCD09952509
• CID: 277680
• PubChem ID: 89023
• Update Time: 2025-06-24

Methylcyanocarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-cyano-, methyl ester
• methyl N-cyanocarbamate
• cyano-carbamic acid methyl ester
• METHYL CYANAMIDO FORMATE
• methyl-N-cyano carbamate
• N-cyanocarbamic acid methyl ester
• N-cyanomethylcarbamate
• N-methoxycarbonylcyanamide
• methylcyanocarbamate
• 氰氨基甲酸甲酯
• EINECS 244-548-0
• 21729-98-6
• DTXSID9027817
• Phenyl4-Hydroxybenzoate
• AKOS006312885
• METHOXYCARBONYLCYANAMIDE
• SCHEMBL4621463
• Carbamic acid, cyano-, methyl ester
• EN300-211474
• W-107528
• Methyl cyanocarbamate
• carbomethoxycyanamide
• METHYL CYANAMIDOFORMATE
• UNII-ZTT2HH0P0A
• Carbamic acid, N-cyano-, methyl ester
• CS-0379068
• ZSYJMXLJNPEAGP-UHFFFAOYSA-N
• ZTT2HH0P0A
• NS00026951
• Methylcyanocarbamate

• MDL： MFCD09952509
• Inchi： 1S/C3H4N2O2/c1-7-3(6)5-2-4/h1H3,(H,5,6)
• InChI Key： ZSYJMXLJNPEAGP-UHFFFAOYSA-N
• SMILES： O(C)C(NC#N)=O

Computed Properties

• Exact Mass: 100.02700
• Monoisotopic Mass: 100.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 0

Experimental Properties

• Density: 1.195
• Boiling Point: 172.4°C at 760 mmHg
• Flash Point: 58.1°C
• Refractive Index: 1.42
• PSA: 62.12000
• LogP: 0.21438

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methylcyanocarbamate

Professional Introduction to Methylcyanocarbamate (CAS No. 21729-98-6)

Methylcyanocarbamate, a compound with the chemical formula C₃H₃N₂O and a CAS number of 21729-98-6, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in the development of novel therapeutic agents.

The molecular structure of methylcyanocarbamate consists of a methyl group attached to a cyanocarbamate moiety. This distinctive arrangement makes it a valuable building block for synthesizing more complex molecules. The cyanocarbamate group, characterized by its high reactivity, enables various chemical transformations that are crucial for drug discovery and industrial applications.

In recent years, researchers have been exploring the pharmacological potential of methylcyanocarbamate derivatives. Studies have indicated that modifications to the cyanocarbamate group can lead to compounds with enhanced biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of methylcyanocarbamate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including the degradation of proteins and the regulation of cellular signaling. By designing inhibitors that target specific proteases, researchers can develop treatments for conditions such as cancer, HIV/AIDS, and autoimmune diseases. Methylcyanocarbamate serves as a key intermediate in constructing these inhibitors, offering a pathway to novel therapeutic strategies.

Recent advancements in computational chemistry have further enhanced the utility of methylcyanocarbamate. Molecular modeling studies have helped researchers predict the binding affinities and interactions between methylcyanocarbamate derivatives and biological targets. This computational approach has accelerated the drug discovery process by allowing scientists to design and optimize molecules with desired properties before conducting experimental synthesis.

The industrial significance of methylcyanocarbamate extends beyond pharmaceutical applications. It is also used as a precursor in the production of agrochemicals, where it contributes to the development of pesticides and herbicides that protect crops from pests and diseases. The compound's ability to undergo various chemical reactions makes it a valuable asset in synthetic chemistry, enabling the creation of diverse molecular structures with tailored functionalities.

Environmental considerations have also influenced the research on methylcyanocarbamate. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being applied to optimize processes involving this compound, ensuring that its production is both efficient and environmentally friendly.

The future prospects for methylcyanocarbamate are promising, with ongoing research aimed at uncovering new applications and improving existing ones. As our understanding of its chemical properties continues to grow, so does its potential to contribute to advancements in medicine, agriculture, and materials science. The compound's versatility makes it a cornerstone in modern chemical research, driving innovation across multiple disciplines.